Cas no 565-63-9 (Angelic acid)

• Product Name: Angelic acid
• CAS No: 565-63-9
• MF: C₅H₈O₂
• MW: 100.115821838379
• MDL: MFCD00002654
• CID: 368572
• PubChem ID: 125468
• Update Time: 2025-04-19

Angelic acid Chemical and Physical Properties

Names and Identifiers

• Angelic anhy
• 2-METHYLISOCROTONIC ACID
• ANGELIC ACID
• (Z)-2-Methyl-2-butensαure
• (Z)-2-Methylcrotonsαure
• 2-Butenoic acid, 2-methyl-, (Z)-
• 2-Butenoicacid,2-methyl-,(2Z)-
• 2-Methyl-2-butenoic acid, cis
• ANGELIC ACID(RG)
• cis-2-Methyl-2-butenoic acid
• (Z)-2-methyl-2-butenoic acid
• 2-methyl-cis-crotonicacid
• cis-2-methylbutenoic acid
• sumbulic acid
• trans-2,3-dimethylacrylic acid
• trans-2-methyl-2-butenoic acid
• (Z)-2-Methylcrotonic acid
• (Z)-2-methylbut-2-enoic acid
• (2Z)-2-methylbut-2-enoic acid
• 2-methyl-2Z-butenoic acid
• 2-butenoic acid, 2-methyl-, (2Z)-
• 54U4ZPB36F
• UIERETOOQGIECD-ARJAWSKDSA-N
• alpha-methyl isocrotonic acid
• cis-2-dimethylcrotonic acid
• Angelikasaeure
• Angelikasaure
• Angelicasaeure
• acido ang
• HY-N6929
• LMFA01020029
• 13201-46-2
• MFCD00002654
• AC-30733
• A869906
• A1136
• NSC 96885
• s3803
• acido angelico
• CCG-266029
• (z)-2,3-dimethylacrylic acid
• SCHEMBL133954
• (Z) CH3CH=C(CH3)COOH
• Crotonic acid, 2-methyl-, (Z)-
• VS-03252
• 565-63-9
• CS-W009553
• cis-alpha,beta-dimethylacrylic acid
• 2-Methyl-(2Z)-2-butenoic acid
• Q-201832
• Crotonic acid, 2-methyl-, (Z)- (8CI)
• acide angelique
• 2-methyl-cis-crotonic acid
• EINECS 209-284-2
• (2Z)-2-Methyl-2-butenoic acid
• DTXSID80897430
• Z-2-methylcrotonic acid
• ANGELIC ACID [MI]
• ANGELICACID
• 2-Methyl-(Z)-2-Butenoic acid
• BCP28215
• AKOS003662964
• CHEBI:36431
• AMY19230
• Z-2-methyl-2-butenoic acid
• NSC-96885
• NS00080021
• alpha-methylisocrotonic acid
• CHEMBL55941
• 2-Butenoic acid,2-methyl-, (2Z)-
• Q903353
• UNII-54U4ZPB36F
• CIS-.ALPHA.,.BETA.-DIMETHYLACRYLIC ACID
• cis-2,3-dimethylacrylic acid
• NSC96885
• 2,3-DIMETHYLACRYLIC ACID, (Z)-
• 2-Methyl-(Z)-Crotonic acid
• 2-Methylisocrotonic acid; cis-2,3-dimethylacrylic acid
• BBL012257
• CEVADINE_met021
• STL163578
• DB-007259
• Angelic acid

• MDL： MFCD00002654
• Inchi： 1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3-
• InChI Key： UIERETOOQGIECD-ARJAWSKDSA-N
• SMILES： OC(/C(/C)=C\C)=O

Computed Properties

• Exact Mass: 100.05200
• Monoisotopic Mass: 100.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Powder
• Density: 1.010
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 96°C/12mmHg(lit.)
• Flash Point: 96 ºC
• Refractive Index: nD47 1.4434
• PSA: 37.30000
• LogP: 1.03720
• Merck: 646
• pka: pK (25°) 4.30
• Sensitiveness: Sensitive to heat and light
• Solubility: It is easily soluble in hot water, ethanol and ether, and slightly soluble in cold water. Long time boiling of its aqueous solution can cause isomerization to form tigic acid. The reaction speed is accelerated in the presence of trace bromine and sunlight, or in the presence of strong acids and bases.

Angelic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• HazardClass：8
• PackingGroup：III
• Storage Condition：0-10°C
• Risk Phrases：R34
• Packing Group：II
• Safety Term：R26;R36/37/39
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids